N-(2-methoxy-5-{[(tetrahydro-2-furanylmethyl)amino]sulfonyl}phenyl)propanamide

• IUPAC Name: N-[2-methoxy-5-(oxolan-2-ylmethylsulfamoyl)phenyl]propanamide
• InChI: InChI=1S/C15H22N2O5S/c1-3-15(18)17-13-9-12(6-7-14(13)21-2)23(19,20)16-10-11-5-4-8-22-11/h6-7,9,11,16H,3-5,8,10H2,1-2H3,(H,17,18)
• InChI Key: ZHKUQOFANUOJOA-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)NC1=C(C=CC(=C1)S(=O)(=O)NCC2CCCO2)OC
• Molecular Formula: C15H22N2O5S
• Molecular Weight: 342.4 g/mol

Description

N-(2-methoxy-5-{[(tetrahydro-2-furanylmethyl)amino]sulfonyl}phenyl)propanamide, also known as MTSEA, is a chemical compound that has been widely used in scientific research. This compound is a sulfhydryl-reactive agent that can modify cysteine residues in proteins. The modification of cysteine residues by MTSEA can lead to changes in protein structure and function, which can be useful for studying the biochemical and physiological effects of proteins.

Mechanism of Action

N-(2-methoxy-5-{[(tetrahydro-2-furanylmethyl)amino]sulfonyl}phenyl)propanamide modifies cysteine residues in proteins by reacting with the thiol group of the cysteine residue. This reaction forms a covalent bond between N-(2-methoxy-5-{[(tetrahydro-2-furanylmethyl)amino]sulfonyl}phenyl)propanamide and the cysteine residue, which can lead to changes in protein structure and function.
Biochemical and Physiological Effects
The biochemical and physiological effects of N-(2-methoxy-5-{[(tetrahydro-2-furanylmethyl)amino]sulfonyl}phenyl)propanamide depend on the specific protein being modified. N-(2-methoxy-5-{[(tetrahydro-2-furanylmethyl)amino]sulfonyl}phenyl)propanamide can lead to changes in protein structure and function, which can affect protein activity, stability, and interactions with other molecules. These changes can be useful for studying the role of specific cysteine residues in protein function, as well as for developing new drugs that target specific cysteine residues.

Advantages and Limitations for Lab Experiments

One advantage of using N-(2-methoxy-5-{[(tetrahydro-2-furanylmethyl)amino]sulfonyl}phenyl)propanamide in lab experiments is that it can selectively modify cysteine residues in proteins. This can be useful for studying the role of specific cysteine residues in protein function, as well as for developing new drugs that target specific cysteine residues. One limitation of using N-(2-methoxy-5-{[(tetrahydro-2-furanylmethyl)amino]sulfonyl}phenyl)propanamide is that it can lead to non-specific modifications of other amino acid residues in proteins. This can make it difficult to interpret the results of experiments using N-(2-methoxy-5-{[(tetrahydro-2-furanylmethyl)amino]sulfonyl}phenyl)propanamide.

Future Directions

There are several future directions for research using N-(2-methoxy-5-{[(tetrahydro-2-furanylmethyl)amino]sulfonyl}phenyl)propanamide. One direction is to develop new methods for selectively modifying cysteine residues in proteins using N-(2-methoxy-5-{[(tetrahydro-2-furanylmethyl)amino]sulfonyl}phenyl)propanamide. Another direction is to study the biochemical and physiological effects of N-(2-methoxy-5-{[(tetrahydro-2-furanylmethyl)amino]sulfonyl}phenyl)propanamide-modified proteins in more detail. Additionally, N-(2-methoxy-5-{[(tetrahydro-2-furanylmethyl)amino]sulfonyl}phenyl)propanamide could be used in drug discovery efforts to develop new drugs that target specific cysteine residues in proteins. Finally, N-(2-methoxy-5-{[(tetrahydro-2-furanylmethyl)amino]sulfonyl}phenyl)propanamide could be used in combination with other chemical probes to study protein structure and function in more detail.

Synthesis Methods

N-(2-methoxy-5-{[(tetrahydro-2-furanylmethyl)amino]sulfonyl}phenyl)propanamide can be synthesized by reacting 2-methoxy-5-nitrobenzenesulfonamide with tetrahydro-2-furanmethanamine and then reducing the resulting compound with sodium borohydride. The final product is obtained by reacting the reduced compound with 3-chloropropanoic acid.

Scientific Research Applications

N-(2-methoxy-5-{[(tetrahydro-2-furanylmethyl)amino]sulfonyl}phenyl)propanamide has been used in a variety of scientific research applications, including protein structure and function studies, ion channel research, and drug discovery. N-(2-methoxy-5-{[(tetrahydro-2-furanylmethyl)amino]sulfonyl}phenyl)propanamide can be used to selectively modify cysteine residues in proteins, which can lead to changes in protein structure and function. This can be useful for studying the role of specific cysteine residues in protein function, as well as for developing new drugs that target specific cysteine residues.